Cas no 626216-66-8 (N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine)

• Product Name: N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine
• CAS No: 626216-66-8
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 3079358
• PubChem ID: 1819116
• Update Time: 2025-06-11

N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine
• N-[3-(dimethylamino)propyl]-N-[(5-methyl-2-furyl)methyl]amine
• BAB21666
• AP-505/42535479
• AKOS000244183
• 626216-66-8
• N,N-dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine, AldrichCPR
• [3-(dimethylamino)propyl][(5-methylfuran-2-yl)methyl]amine
• N1,N1-Dimethyl-N3-((5-methylfuran-2-yl)methyl)propane-1,3-diamine
• EN300-169185
• N',N'-dimethyl-N-[(5-methylfuran-2-yl)methyl]propane-1,3-diamine
• CS-0281707

• MDL： MFCD03856658
• Inchi： 1S/C11H20N2O/c1-10-5-6-11(14-10)9-12-7-4-8-13(2)3/h5-6,12H,4,7-9H2,1-3H3
• InChI Key： WLKHRLBHQGIFKD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CNCCCN(C)C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.4Ų

Additional information on N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine

Introduction to N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine (CAS No: 626216-66-8)

N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine, a compound with the chemical formula C₁₁H₁₉N₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 626216-66-8, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both amine and furan moieties in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

The structural framework of N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine consists of a propane backbone with two amine functional groups at the terminal carbons. The introduction of a methyl group at the 5-position of the furan ring adds an additional layer of complexity, influencing its reactivity and potential biological activity. This unique arrangement has made it a subject of interest for researchers exploring novel synthetic pathways and pharmacophores.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse biological activities. The furan moiety, in particular, is known for its role in various pharmacologically active molecules. Studies have shown that furan derivatives can exhibit a range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a methyl group at the 5-position of the furan ring in N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine may enhance its interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine involves several key steps that highlight the importance of careful reaction optimization. The starting materials typically include 5-methylfuran and appropriate alkylating agents to introduce the furan moiety onto the propane backbone. The subsequent formation of the diamine group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the need for harsh reagents and minimizing byproduct formation.

One of the most compelling aspects of N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine is its potential as a building block for more complex pharmaceuticals. Researchers have been exploring its use in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer. The amine groups provide sites for further functionalization, allowing chemists to attach other pharmacophores that enhance binding affinity to target proteins. Additionally, the presence of the furan ring offers opportunities for modulating solubility and metabolic stability, which are critical factors in drug design.

Recent studies have also focused on the computational modeling of N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine to predict its interactions with biological targets. Molecular dynamics simulations have been particularly useful in understanding how this compound might bind to enzymes and receptors at an atomic level. These insights have guided experimental efforts toward optimizing lead compounds for clinical trials. The integration of computational chemistry with traditional synthetic methods has accelerated the discovery process in drug development.

The pharmaceutical industry continues to seek innovative ways to overcome challenges such as drug resistance and side effects. N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine represents a promising candidate due to its unique structural features and potential biological activities. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for new therapeutic strategies that could benefit patients worldwide.

In conclusion, N,N-Dimethyl-N'-(5-methyl-furan-2-ylmethyl)-propane-1,3-diamine (CAS No: 626216-66-8) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and versatile reactivity make it an invaluable tool for chemists and biologists alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.